Cas no 1396808-22-2 (N-3-hydroxy-3-(thiophen-2-yl)propyl-2-methoxy-4,5-dimethylbenzene-1-sulfonamide)

• Product Name: N-3-hydroxy-3-(thiophen-2-yl)propyl-2-methoxy-4,5-dimethylbenzene-1-sulfonamide
• CAS No: 1396808-22-2
• MF: C₁₆H₂₁NO₄S₂
• MW: 355.472242116928
• CID: 6427502
• PubChem ID: 71787863
• Update Time: 2025-08-04

N-3-hydroxy-3-(thiophen-2-yl)propyl-2-methoxy-4,5-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-3-hydroxy-3-(thiophen-2-yl)propyl-2-methoxy-4,5-dimethylbenzene-1-sulfonamide
• N-[3-hydroxy-3-(thiophen-2-yl)propyl]-2-methoxy-4,5-dimethylbenzene-1-sulfonamide
• F6190-1785
• AKOS024536780
• N-(3-hydroxy-3-thiophen-2-ylpropyl)-2-methoxy-4,5-dimethylbenzenesulfonamide
• 1396808-22-2
• N-(3-hydroxy-3-(thiophen-2-yl)propyl)-2-methoxy-4,5-dimethylbenzenesulfonamide

• Inchi： 1S/C16H21NO4S2/c1-11-9-14(21-3)16(10-12(11)2)23(19,20)17-7-6-13(18)15-5-4-8-22-15/h4-5,8-10,13,17-18H,6-7H2,1-3H3
• InChI Key： VNXNISPSWHLUDU-UHFFFAOYSA-N
• SMILES： S(C1C=C(C)C(C)=CC=1OC)(NCCC(C1=CC=CS1)O)(=O)=O

Computed Properties

• Exact Mass: 355.09120050g/mol
• Monoisotopic Mass: 355.09120050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 112Ų

Additional information on N-3-hydroxy-3-(thiophen-2-yl)propyl-2-methoxy-4,5-dimethylbenzene-1-sulfonamide

Professional Introduction to N-3-hydroxy-3-(thiophen-2-yl)propyl-2-methoxy-4,5-dimethylbenzene-1-sulfonamide (CAS No. 1396808-22-2)

N-3-hydroxy-3-(thiophen-2-yl)propyl-2-methoxy-4,5-dimethylbenzene-1-sulfonamide, identified by its CAS number 1396808-22-2, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This sulfonamide derivative exhibits a unique structural framework that combines a thiophene ring with a hydroxyl-substituted propyl side chain, further modified by methoxy and dimethyl groups on the benzene ring. The presence of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for various therapeutic applications.

The molecular structure of N-3-hydroxy-3-(thiophen-2-yl)propyl-2-methoxy-4,5-dimethylbenzene-1-sulfonamide (CAS No. 1396808-22-2) is characterized by its aromatic core, which is a critical factor in determining its interactions with biological targets. The sulfonamide moiety is a well-known pharmacophore in drug design, known for its ability to form hydrogen bonds and participate in hydrophobic interactions. This feature enhances the compound's binding affinity to proteins and enzymes, making it a valuable scaffold for developing novel therapeutic agents.

In recent years, there has been growing interest in the development of sulfonamide derivatives as potential treatments for various diseases, including infectious diseases, cancer, and inflammatory disorders. The structural features of N-3-hydroxy-3-(thiophen-2-yl)propyl-2-methoxy-4,5-dimethylbenzene-1-sulfonamide (CAS No. 1396808-22-2) make it an attractive candidate for further investigation in this context. Specifically, the thiophene ring has been shown to exhibit anti-inflammatory and antioxidant properties, while the hydroxyl group can enhance metabolic stability and bioavailability.

Recent studies have highlighted the potential of thiophene-based sulfonamides in modulating biological pathways associated with disease progression. For instance, research has demonstrated that compounds containing a thiophene ring can interact with specific enzymes and receptors involved in inflammation and oxidative stress. The presence of multiple substituents on the benzene ring further fine-tunes the pharmacological profile of N-3-hydroxy-3-(thiophen-2-yl)propyl-2-methoxy-4,5-dimethylbenzene-1-sulfonamide, allowing for precise targeting of disease-related mechanisms.

The synthesis of N-3-hydroxy-3-(thiophen-2-ylo propyl)-2-methoxy -4,5-dimethylbenzene -1-sulfonamide (CAS No. 1396808 - 22 - 2) involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the introduction of the thiophene ring, functionalization of the propyl side chain with a hydroxyl group, and modification of the benzene ring with methoxy and dimethyl groups. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve regioselective functionalization, ensuring the desired structural arrangement.

The pharmacokinetic properties of N - 3 - hydroxy - 3 - ( thi o phen - 2 - yl ) prop y l strong > - < strong > 2 - me tho xy - 4 , 5 - di me th y lbe n z e ne - 1 - sul fo na m ide strong > ( CAS No . 1396808 - 22 - 2 ) are also of great importance in evaluating its therapeutic potential. Preliminary studies suggest that this compound exhibits good solubility in both aqueous and organic solvents, facilitating its formulation into various dosage forms. Additionally , its metabolic stability appears to be favorable , with no significant degradation observed under simulated physiological conditions.

In vitro and in vivo studies have begun to explore the biological activity of N - < strong > 3 - hydroxy - 3 - ( thi o phen - 2 - yl ) prop y l strong > - < strong > 2 - me tho xy - 4 , 5 - di me th y lbe n z e ne - 1 sul fo na m ide strong > ( CAS No . 1396808 . 22 . 2 ) . Early results indicate that it may possess anti-inflammatory effects by inhibiting key pro-inflammatory cytokines such as TNF-alpha and IL-beta. Furthermore , preliminary cytotoxic assays suggest that this compound may exhibit selective toxicity against certain cancer cell lines , making it a potential candidate for oncology research.

The development of novel sulfonamide derivatives like N - < strong > 3 hydro xy strong > - < strong > thio phen strong > prop y l strong > me tho xy dim eth y lb en z e ne sul fo na m ide p>( CAS No .1396808 .22 .62 ) is driven by the need for more effective and safer therapeutic agents. The unique structural features of this compound offer several advantages over existing drugs , including improved binding affinity , enhanced bioavailability , and reduced side effects . As research continues , further optimization of its chemical structure may lead to even more promising outcomes.

The future direction of research on N –3-hydroxy –3-(thiophen –2 – yl)propyl––(thiophen –(thioprop–(thioprop–(thioprop–(thioprop–(thioprop–(thioprop–(thioprop–(thioprop–(thio))prop))prop))prop))prop))prop))prop))prop))prop)(CAS No.)

(CAS No.) will likely focus on elucidating its mechanism(s) of action at both molecular and cellular levels. This will involve detailed interaction studies with target proteins and enzymes using biophysical techniques such as X-ray crystallography and nuclear magnetic resonance spectroscopy (NMR). Additionally , preclinical toxicology studies will be essential to assess its safety profile before moving into human clinical trials.

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